Cas no 2228355-25-5 (tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228355-25-5
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 6040579
• PubChem ID: 165623623
• Update Time: 2025-05-22

tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228355-25-5
• EN300-1875956
• tert-butyl N-[2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22ClNO4/c1-15(2,3)22-14(20)18(5)16(4,10-19)12-8-7-11(17)9-13(12)21-6/h7-10H,1-6H3
• InChI Key： VXPPZDIFZBBBQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(4-Chloro-2-Methoxyphenyl)-1-Oxopropan-2-yl-N-Methylcarbamate (CAS: 2228355-25-5)

The compound tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228355-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have reported efficient synthetic routes to produce tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate with high yield and purity. These methods often involve multi-step reactions, including protection-deprotection strategies and catalytic transformations, which are critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymatic targets. For instance, it has been tested against a range of kinases and proteases, with notable activity observed in certain assays. These findings are particularly relevant for the development of novel therapeutics targeting diseases such as cancer and inflammatory disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile.

Mechanistic studies have also shed light on the interactions of tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate with biological macromolecules. Structural analyses, including X-ray crystallography and molecular docking simulations, have provided insights into its binding modes and potential modifications to enhance its efficacy and selectivity. These studies are instrumental in guiding the design of derivatives with improved therapeutic properties.

Despite the promising findings, challenges remain in the development of this compound. Issues such as solubility, stability, and bioavailability need to be addressed to advance its clinical potential. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, tert-butyl N-2-(4-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and preliminary biological activities make it a valuable candidate for further exploration. Continued research efforts will be crucial to unlocking its full potential and addressing the challenges associated with its development. This brief highlights the current state of knowledge and underscores the need for interdisciplinary collaboration to advance this promising compound.